Cas no 1000343-41-8 (1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone)

• Product Name: 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone
• CAS No: 1000343-41-8
• MF: C₁₀H₇BrINO
• MW: 363.977154016495
• CID: 840634
• PubChem ID: 24729511
• Update Time: 2025-05-28

1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone
• 1-(5-bromo-7-iodoindol-1-yl)ethanone
• 1-Acetyl-5-bromo-7-iodoindole
• DTXSID70646833
• AKOS022173189
• 1000343-41-8
• DB-201516
• 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethan-1-one

• Inchi： 1S/C10H7BrINO/c1-6(14)13-3-2-7-4-8(11)5-9(12)10(7)13/h2-5H,1H3
• InChI Key： IDLGVLSQKBYYGL-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2C=CN(C(C)=O)C=21)Br

Computed Properties

• Exact Mass: 362.87557g/mol
• Monoisotopic Mass: 362.87557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 22Ų

Additional information on 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone

Recent Advances in the Study of 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone (CAS: 1000343-41-8)

The compound 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone (CAS: 1000343-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This indole derivative, characterized by its bromo and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and anti-cancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in medicine.

Recent synthetic methodologies have focused on optimizing the preparation of 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel palladium-catalyzed cross-coupling approach that significantly enhances the efficiency of introducing the iodo and bromo groups at the 5 and 7 positions of the indole ring, respectively. This method not only reduces the number of synthetic steps but also minimizes the formation of by-products, making it more suitable for large-scale production. The improved synthetic route has facilitated further exploration of the compound's biological properties.

In terms of biological activity, 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone has shown promising results as a scaffold for kinase inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR2, which are critical targets in cancer therapy. The presence of both bromo and iodo substituents appears to enhance the binding affinity of these derivatives to the kinase ATP-binding sites, as confirmed by X-ray crystallography. These findings suggest that the compound could serve as a valuable starting point for the development of next-generation kinase inhibitors.

Further investigations have explored the anti-proliferative effects of 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone and its derivatives in various cancer cell lines. Research published in the European Journal of Medicinal Chemistry (2023) demonstrated that certain analogs of this compound induce apoptosis in breast cancer cells (MCF-7) through the activation of the intrinsic apoptotic pathway. Mechanistic studies revealed that these compounds disrupt mitochondrial membrane potential and increase the production of reactive oxygen species (ROS), leading to programmed cell death. These results highlight the potential of this indole derivative as a lead compound for anti-cancer drug development.

Beyond its applications in oncology, recent studies have also investigated the antimicrobial properties of 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone. A 2023 paper in Antimicrobial Agents and Chemotherapy reported that this compound exhibits moderate activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. While the exact mechanism of action remains under investigation, preliminary data suggest that the compound may interfere with bacterial cell wall synthesis. These findings open new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

In conclusion, recent research on 1-(5-Bromo-7-iodo-1H-indol-1-yl)ethanone (CAS: 1000343-41-8) has significantly advanced our understanding of its synthetic accessibility, biological activities, and therapeutic potential. The compound's versatility as a building block for kinase inhibitors and its demonstrated efficacy in cancer and microbial models make it a promising candidate for further drug development efforts. Future studies should focus on optimizing its pharmacokinetic properties and exploring its in vivo efficacy in disease models. As the field progresses, this indole derivative is likely to play an increasingly important role in medicinal chemistry and drug discovery.